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Compound Focus: Lapyrium Chloride

CAS No.: 6272-74-8

Cat. No.: S586701

Aspect Details

IUPAC Name 1-(2-{[2-(Dodecanoyloxy)ethyllamino}-2-oxoethyl)pyridin-1-ium chloride [1] [2]
CAS Number 6272-74-8 [2] [3] [4]

Molecular C21H35CIN20s3 [2] [3] [4]

Formula

Molecular Weight  398.97 g/mol [2] [3] [4]

Melting Point 141-144 °C (for lapirium chloride) [1] [4]
Primary Biocide, antistatic agent in personal care products; also in waste-water treatment
Applications and corrosion inhibition [1] [3]

Nomenclature and Regulatory Names

The variation between "Lapyrium" and "Lapirium" is due to different naming conventions. The relationship

between the various names and the compound's structure can be visualized in the following diagram:
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Relationship between Lapyrium, Lapirium Chloride, and international nomenclature

¢ International Nonproprietary Names (INN): The World Health Organization recommends Lapirium
Chloride for the chloride salt (using the "Lapir-" stem) [2] [5].

¢ United States Adopted Name (USAN): The USAN Council specifies Lapyrium Chloride [1] [2].
Both INN and USAN refer to the identical chloride salt entity.

Composition and Related Compounds

Lapyrium/Lapirium chloride is classified as a cationic surfactant due to its positively charged pyridinium

head group and long hydrocarbon chain [1].

¢ Undecoyrium Chloride: This is a recognized mixture of related compounds where Lapyrium is the
major component [1]. This mixture is itself used as a disinfectant.

¢ Undecoylium Chloride-lodine: A complex of undecoylium chloride and iodine, also used as a
disinfectant [1].

Practical Considerations for Researchers

For researchers and drug development professionals, the key practical considerations are:
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e Procurement: Chemical suppliers typically list the compound under names like "Lapyrium Chloride"
or "Lapirium chloride" [4]. Prices can vary significantly with quantity (e.g., ~$227 for 250mg, ~$504 for
19) [4].

o Safety Data: Experimental data shows an intravenous LD50 of 18 mg/kg in mice [3]. Always consult
updated Safety Data Sheets (SDS) for current laboratory handling and safety protocols [4].

¢ Regulatory Status: The compound has an EPA Substance Registry System listing and an EINECS
(European Inventory of Existing Commercial Chemical Substances) number, 228-464-1 [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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